Cas no 1601124-96-2 (4-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 4-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 1601124-96-2
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• MDL: MFCD29964534
• CID: 5618346
• PubChem ID: 114690167
• Update Time: 2023-09-07

4-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,6-tetrahydropyridine
• 1601124-96-2
• EN300-3031872
• 4-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,6-tetrahydr opyridine
• Pyridine, 1,2,3,6-tetrahydro-4-(1-methyl-1H-1,2,3-triazol-5-yl)-

• MDL： MFCD29964534
• Inchi： 1S/C8H12N4/c1-12-8(6-10-11-12)7-2-4-9-5-3-7/h2,6,9H,3-5H2,1H3
• InChI Key： ICPCEPQOTOYOOV-UHFFFAOYSA-N
• SMILES： N1CC=C(C2=CN=NN2C)CC1

Computed Properties

• Exact Mass: 164.106196400g/mol
• Monoisotopic Mass: 164.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 325.2±52.0 °C(Predicted)
• pka: 8.84±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines